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Compound of Interest

Compound Name: PEO-IAA

Cat. No.: B1679551 Get Quote

Protocol for the Preparation of PEO-IAA Stock
Solutions
Application Note: PEO-IAA (Poly(ethylene oxide)-Indole-3-acetic acid) is a potent antagonist of

the auxin hormone signaling pathway in plants.[1][2][3] It functions by binding to the TIR1/AFB

family of F-box proteins, which are the primary auxin receptors.[1][2][3] This inhibition of auxin

signaling makes PEO-IAA a valuable tool for studying a wide range of plant developmental

processes, including cell division and elongation, gravitropism, and gene expression.[1][3] It

has been utilized in research involving various plant species such as Arabidopsis, rice, moss,

and maize.[1][3] This document provides a detailed protocol for the dissolution and preparation

of PEO-IAA stock solutions for use in laboratory research.

Quantitative Data Summary
For ease of reference, the following table summarizes the key quantitative data for the

preparation of PEO-IAA stock solutions.
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Parameter Value Solvent Notes Source

Molecular Weight 293.32 g/mol - - [2]

Solubility
59 mg/mL

(201.14 mM)
DMSO

Use fresh,

anhydrous

DMSO as

moisture can

reduce solubility.

[2]

[2]

2 mg/mL Ethanol - [2]

Sparingly soluble

(1-10 mg/mL)
DMSO - [4]

Sparingly soluble

(1-10 mg/mL)
Ethanol - [4]

Soluble

Polar organic

solvents (MeOH,

EtOH, DMF,

DMSO, acetone)

- [5]

Insoluble Water - [2]

Stock Solution

Concentration

(Example)

10 mM DMSO

1 mL of 10 mM

stock solution

contains 0.293

mg of PEO-IAA.

[1]

Storage of

Powder
3 years at -20°C - - [2]

In refrigerator

(<0°C)
- - [5]

Storage of Stock

Solutions

1 year at -80°C

(in solvent)

DMSO or other

suitable solvent

Aliquot to avoid

repeated freeze-

thaw cycles.[2]

[2]

1 month at -20°C

(in solvent)

DMSO or other

suitable solvent
- [1][2]
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Stable at -15°C DMSO - [5]

Experimental Protocol: Preparation of PEO-IAA
Stock Solution (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of PEO-IAA in Dimethyl

Sulfoxide (DMSO).

Materials:

PEO-IAA powder (MW: 293.32 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber vials

Calibrated analytical balance

Pipettes and sterile filter tips

Vortex mixer

(Optional) Sonicator or heat block

Procedure:

Calculate the required mass of PEO-IAA:

For 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 293.32 g/mol x 1000 mg/g = 2.9332 mg

It is advisable to prepare a larger volume (e.g., 5 or 10 mL) to minimize weighing errors.

For 10 mL, you would need 29.332 mg of PEO-IAA.
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Weighing PEO-IAA:

Tare a clean, dry microcentrifuge tube or amber vial on a calibrated analytical balance.

Carefully weigh the calculated amount of PEO-IAA powder into the tube.

Dissolving PEO-IAA:

Add the desired volume of anhydrous DMSO to the tube containing the PEO-IAA powder.

Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear.

If precipitation or phase separation occurs, gentle heating and/or sonication can be used

to facilitate dissolution.[1]

Sterilization (Optional):

For applications requiring sterile conditions, the stock solution can be filter-sterilized using

a 0.22 µm syringe filter compatible with DMSO.

Alternatively, for some applications, adding half a volume of ethanol to the DMSO stock

solution can be used for sterilization before further dilution.[5]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes in

microcentrifuge tubes or cryovials.[2]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 1 year).[1][2]

Label the tubes clearly with the compound name, concentration, solvent, and date of

preparation.
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Note on in vivo experiments: For working solutions intended for in vivo experiments, it is

recommended to prepare them fresh on the day of use.[1]

Experimental Workflow and Signaling Pathway
Diagrams
Below are diagrams illustrating a typical experimental workflow involving PEO-IAA and the

signaling pathway it inhibits.
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Caption: Experimental workflow using PEO-IAA.
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Caption: PEO-IAA inhibits the auxin signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Protocol for dissolving and preparing PEO-IAA stock
solutions.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679551#protocol-for-dissolving-and-preparing-peo-
iaa-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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